Cas no 835653-25-3 (Barium, bis[1-(3-butenyl)-2,3,4,5-tetramethyl-2,4-cyclopentadien-1-yl]-)

• Product Name: Barium, bis[1-(3-butenyl)-2,3,4,5-tetramethyl-2,4-cyclopentadien-1-yl]-
• CAS No: 835653-25-3
• MF: C₂₆H₃₈Ba
• MW: 487.906923770905
• CID: 668918
• PubChem ID: 78067652
• Update Time: 2025-04-19

Barium, bis[1-(3-butenyl)-2,3,4,5-tetramethyl-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Barium, bis[1-(3-butenyl)-2,3,4,5-tetramethyl-2,4-cyclopentadien-1-yl]-
• barium(2+),5-but-3-enyl-1,2,3,4-tetramethylcyclopenta-1,3-diene
• Barium bis[1-(but-3-en-1-yl)-2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide]
• 835653-25-3
• DTXSID00834423

• Inchi： 1S/2C13H19.Ba/c2*1-6-7-8-13-11(4)9(2)10(3)12(13)5;/h2*6H,1,7-8H2,2-5H3;/q2*-1;+2
• InChI Key： SPKSPFITRQFOOK-UHFFFAOYSA-N
• SMILES： [Ba+2].C1(CCC=C)C(C)=C(C)[C-](C)C=1C.C1(CCC=C)C(C)=C(C)[C-](C)C=1C

Computed Properties

• Exact Mass: 488.202598g/mol
• Monoisotopic Mass: 488.202598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų